Cas no 80887-27-0 (2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide)
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl azide is a protected glycosyl azide derivative widely used in carbohydrate chemistry and glycobiology research. Its key advantages include the presence of orthogonal protecting groups (benzyl and benzylidene), which allow selective deprotection for further functionalization. The azide group serves as a versatile handle for click chemistry applications, enabling efficient conjugation with alkynes via CuAAC reactions. The β-configuration ensures stereochemical control in glycosylation reactions, making it valuable for synthesizing complex oligosaccharides or glycoconjugates. This compound is particularly useful in the preparation of glycosyl donors or intermediates for N-linked glycopeptide synthesis, offering stability and reactivity for controlled transformations.

80887-27-0 structure
Product name:2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranosyl azide,2-(acetylamino)-2-deoxy-3-O-(phenylmethyl)-4,6-O-(phenylmethylene)-
- 2-ACETAMIDO-3-O-BENZYL-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D-GLUCOPYRANOSYL AZIDE
- N-[(2R,4aR,6R,7R,8R,8aS)-6-azido-2-phenyl-8-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide
- -<small>D<
- N-[(2R,4aR,6R,7R,8R,8aS)-6-Azido-8-(benzyloxy)-2-phenylhexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide (non-preferred name)
- MFCD23104224
- 80887-27-0
- DTXSID20659736
- AKOS025295776
- N-[(2R,4aR,6R,7R,8R,8aS)-6-Azido-8-(benzyloxy)-2-phenylhexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide
- 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-
- A1813
- A-D-glucopyranosyl Azide
- 2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide
-
- MDL: MFCD23104224
- Inchi: InChI=1S/C22H26N4O5/c1-14(27)24-18-20(28-12-15-8-4-2-5-9-15)19-17(30-21(18)25-26-23)13-29-22(31-19)16-10-6-3-7-11-16/h2-8,10-11,15,17-22H,9,12-13H2,1H3,(H,24,27)/t15?,17-,18-,19-,20-,21-,22?/m1/s1
- InChI Key: RVUNWDLDWGTIHC-UXIGJPKUSA-N
- SMILES: CC(N[C@@H]1[C@@H](OCC2C=CC=CC2)[C@H]3[C@H](O[C@H]1N=[N+]=[N-])COC(O3)C4=CC=CC=C4)=O
Computed Properties
- Exact Mass: 426.19000
- Monoisotopic Mass: 424.175
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Tautomer Count: 2
- XLogP3: 2.9
- Topological Polar Surface Area: 80.4A^2
- Surface Charge: 0
Experimental Properties
- PSA: 115.77000
- LogP: 3.00166
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P108
- Safety Instruction: H303+H313+H110
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
- Storage Condition:<0°C
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | A168093-250mg |
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide |
80887-27-0 | 250mg |
$ 7600.00 | 2023-09-09 | ||
eNovation Chemicals LLC | Y1255480-1g |
2-ACETAMIDO-3-O-BENZYL-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D-GLUCOPYRANOSYL AZIDE |
80887-27-0 | 98% | 1g |
$285 | 2024-06-07 | |
TRC | A168093-10mg |
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide |
80887-27-0 | 10mg |
$ 45.00 | 2021-05-07 | ||
Aaron | AR003GZC-1g |
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-beta-D-glucopyranosyl Azide |
80887-27-0 | 97% | 1g |
$262.00 | 2025-01-22 | |
A2B Chem LLC | AB60876-250mg |
2-ACETAMIDO-3-O-BENZYL-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D-GLUCOPYRANOSYL AZIDE |
80887-27-0 | 97% | 250mg |
$126.00 | 2024-04-19 | |
1PlusChem | 1P003GR0-100mg |
2-ACETAMIDO-3-O-BENZYL-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D-GLUCOPYRANOSYL AZIDE |
80887-27-0 | ≥ 98% (HPLC) | 100mg |
$131.00 | 2025-02-19 | |
eNovation Chemicals LLC | Y1255480-250mg |
2-ACETAMIDO-3-O-BENZYL-4,6-O-BENZYLIDENE-2-DEOXY-BETA-D-GLUCOPYRANOSYL AZIDE |
80887-27-0 | 98% | 250mg |
$135 | 2025-02-28 | |
abcr | AB249529-1 g |
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-beta-D-glucopyranosyl azide, 98%; . |
80887-27-0 | 98% | 1 g |
€285.50 | 2023-07-20 | |
TRC | A168093-5mg |
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide |
80887-27-0 | 5mg |
$ 190.00 | 2023-04-19 | ||
TRC | A168093-100mg |
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide |
80887-27-0 | 100mg |
$ 90.00 | 2021-05-07 |
2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide Related Literature
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Hossein Yadegari,Andrew Lushington,Qian Sun,Ruying Li,Tsun-Kong Sham,Xueliang Sun Energy Environ. Sci., 2017,10, 286-295
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Jiawei Li,Yanwei Ren,Chaorong Qi,Huanfeng Jiang Dalton Trans., 2017,46, 7821-7832
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Chantal T. Falzon,Ilhyong Ryu,Carl H. Schiesser Chem. Commun., 2002, 2338-2339
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Abdel Rahman Abdel Fattah,Sarah Mishriki,Tobias Kammann,Rakesh P. Sahu,Fei Geng Biomater. Sci., 2018,6, 683-694
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Jun Maruyama,Taiji Amano,Satoshi Inoue,Yasuji Muramatsu,Noriko Yoshizawa,Eric M. Gullikson Chem. Commun., 2018,54, 8995-8998
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Shuqian Zhang,Yang Yuan,Wang Zhang,Fang Song,Jinghan Li,Qinglei Liu,Jiajun Gu,Di Zhang J. Mater. Chem. A, 2021,9, 17985-17993
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Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
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Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80887-27-0)2-Acetamido-3-O-benzyl-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl Azide

Purity:99%
Quantity:1g
Price ($):156.0